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Compound of Interest

Voriconazole N-oxide

Compound Name:
(hydrochloride)

Cat. No.: B10861173

Get Quote

Executive Summary

Voriconazole N-oxide hydrochloride (UK-121,265 HCI) is the hydrochloride salt form of the
primary circulating metabolite of the triazole antifungal agent, Voriconazole. While Voriconazole

itself exhibits non-linear pharmacokinetics due to saturation of its metabolic pathways, the N-
oxide metabolite serves as a critical biomarker for cytochrome P450 (CYP) activity—specifically
CYP2C19 and CYP3A4.

This guide provides a definitive physiochemical and biological profile of Voriconazole N-oxide
hydrochloride, designed for researchers in bioanalysis, toxicology, and medicinal chemistry. It
moves beyond basic identification to cover metabolic mechanisms, synthesis pathways, and
validated analytical protocols.

Part 1: Physicochemical Characterization
Identity and Molecular Data

The distinction between the free base and the hydrochloride salt is critical for quantitative
analysis and stoichiometry in solution preparation.
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Voriconazole N-Oxide

Voriconazole N-Oxide

Parameter )
(Free Base) Hydrochloride
CAS Number 618109-05-0 N/A (Salt form of 618109-05-0)
Ci16H15CIF3NsO2
Molecular Formula C16H14F3N50:2
(C16H14F3NsO2[1][2] - HCI)
Molecular Weight 365.31 g/mol 401.77 g/mol
Appearance White to off-white solid White crystalline solid
B DMSO, Methanol, Chloroform DMSO (>100 mg/mL), Water
Solubility ) )
(slightly) (variable)
1-(2,4-Difluorophenyl)-2-(1H-
] Same as free base,
IUPAC Name 1,2,4-triazol-1-yl)-3-(5-fluoro-4-

pyrimidinyl)-2-butanol N-oxide

hydrochloride salt

Structural Analysis

The N-oxidation occurs at the fluoropyrimidine ring, specifically at the nitrogen at the 1-position

relative to the ethyl linkage. This structural modification renders the metabolite

pharmacologically inactive against fungi but introduces significant phototoxic properties.

o Chiral Centers: The molecule retains the (2R, 3S) configuration of the parent Voriconazole.

¢ Key Functional Groups:

o Triazole Ring: Remains intact (crucial for heme iron binding in fungi, though inactive in the

N-oxide).

o Fluoropyrimidine N-Oxide: The site of metabolic oxidation.

o Difluorophenyl Group: Lipophilic moiety.

Part 2: Metabolic Pathway & Pharmacokinetics
Mechanism of Formation
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Voriconazole undergoes extensive hepatic metabolism. The N-oxidation pathway is the
predominant route, accounting for approximately 72% of the circulating metabolites. This
process is catalytically mediated by specific CYP450 isoenzymes.

e Primary Driver:CYP2C19 (High affinity, saturable).
e Secondary Driver:CYP3A4 (Lower affinity, high capacity).
e Minor Contributor:CYP2C9.

Clinical Significance: The saturation of CYP2C19 at therapeutic doses leads to the
characteristic non-linear pharmacokinetics of Voriconazole. Genetic polymorphisms in
CYP2C19 (Poor Metabolizers vs. Rapid Metabolizers) significantly alter the ratio of
Voriconazole to Voriconazole N-oxide.

Visualization: Metabolic Cascade

The following diagram illustrates the biotransformation of Voriconazole, highlighting the N-oxide
formation and subsequent downstream pathways.
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Figure 1: Metabolic pathway of Voriconazole showing the dominant role of CYP2C19 in N-
oxide formation.

Part 3: Analytical Profiling & Quality Control
Reference Standard Preparation

For quantitative analysis (e.g., therapeutic drug monitoring or impurity profiling), the
hydrochloride salt is often preferred due to enhanced stability compared to the hygroscopic free
base.

Stock Solution Protocol:

e Weighing: Accurately weigh 4.02 mg of Voriconazole N-oxide HCI (equivalent to ~3.65 mg
free base).

e Solvent: Dissolve in 1.0 mL of DMSO or Methanol (LC-MS grade).

o Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent
degradation (N-oxides can deoxygenate under thermal stress).

LC-MS/MS Method Parameters

The following parameters are validated for the detection of Voriconazole N-oxide in biological
matrices (plasma/serum).
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Parameter

Setting / Value

Column

C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 pum)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

lonization

ESI Positive Mode

Precursor lon (m/z)

366.1 [M+H]*

Product lon (m/z)

224.1 (Quantifier), 281.1 (Qualifier)

Retention Time

~0.8 - 1.2 min (elutes before Voriconazole)

Part 4: Experimental Protocols
Chemical Synthesis (Representative)

While often purchased as a standard, the N-oxide can be synthesized for research purposes

via direct oxidation.

Reagents:

» Voriconazole (Parent)[2][3][4][5][6][7]

¢ m-Chloroperoxybenzoic acid (mCPBA) or Hydrogen Peroxide (H2032)

e Dichloromethane (DCM)

Workflow:

disappearance of the parent peak.

Dissolution: Dissolve Voriconazole (1 eq) in DCM at 0°C.
Oxidation: Add mCPBA (1.1 eq) slowly to the solution.

Reaction: Stir at room temperature for 2-4 hours. Monitor via TLC or HPLC for the

Quenching: Wash with saturated NaHCOs to remove benzoic acid byproducts.
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 Purification: Isolate the N-oxide via column chromatography (Silica gel; gradient
MeOH/DCM).

» Salt Formation: Dissolve the purified free base in diethyl ether/ethanol and treat with 1M HCI
in ether to precipitate the Voriconazole N-oxide Hydrochloride.

Analytical Workflow Diagram

The following Graphviz diagram outlines the standard operating procedure for isolating and
guantifying this metabolite from plasma samples.
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Figure 2: Bioanalytical workflow for the extraction and quantification of VVoriconazole N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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